Cas no 90842-37-8 (Butanoic acid,2,4,5-trichlorophenyl ester)

• Product Name: Butanoic acid,2,4,5-trichlorophenyl ester
• CAS No: 90842-37-8
• MF: C₁₀H₉Cl₃O₂
• MW: 267.53626036644
• CID: 809581
• PubChem ID: 243365
• Update Time: 2025-04-19

Butanoic acid,2,4,5-trichlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2,4,5-trichlorophenyl ester
• (2,4,5-trichlorophenyl) butanoate
• 2,4,5-Trichlorophenyl butyrate
• Butanoic acid, 2,4,5-trichlorophenyl ester
• DTXSID80287872
• NSC53056
• NSC-53056
• ET66333330
• Butyric acid, 2,4,5-trichlorophenyl ester
• NIOSH/ET6633333
• SCHEMBL11817346
• 90842-37-8

• Inchi： 1S/C10H9Cl3O2/c1-2-3-10(14)15-9-5-7(12)6(11)4-8(9)13/h4-5H,2-3H2,1H3
• InChI Key： WPMBWUAEMMVHOS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OC(CCC)=O)Cl)Cl

Computed Properties

• Exact Mass: 265.96700
• Monoisotopic Mass: 265.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.365
• Boiling Point: 334.3°Cat760mmHg
• Flash Point: 135.9°C
• Refractive Index: 1.54
• PSA: 26.30000
• LogP: 4.35230